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Application Note
Ponceau MX, also known by its synonyms Ponceau 2R, Xylidine Ponceau, and Acid Red 26, is

an anionic azo dye with the chemical formula C₁₈H₁₄N₂Na₂O₇S₂ and a molecular weight of

approximately 480.42 g/mol .[1][2] It is readily soluble in water.[1] This red dye is a crucial

component in various histological staining procedures, most notably as a key ingredient in the

cytoplasmic stain for Masson's trichrome staining protocol.[2][3][4]

The primary application of Ponceau MX is in the differential staining of tissue components,

where it imparts a vibrant red color to cytoplasm, muscle fibers, and keratin.[3] In the context of

Masson's trichrome stain, Ponceau MX is typically used in conjunction with Acid Fuchsin to

form the "Ponceau-Acid Fuchsin" solution. This solution provides the initial red staining of the

tissue section. Subsequent steps in the trichrome protocol then differentiate the tissue

elements, ultimately staining collagen blue or green and nuclei black, providing a stark and

informative contrast.

It is important to distinguish Ponceau MX from Ponceau S. While both are red anionic dyes,

Ponceau S is primarily utilized for the rapid and reversible staining of proteins on nitrocellulose

or PVDF membranes in Western blotting applications.[5] Ponceau MX, on the other hand, is

the dye of choice for the specific histological applications described herein.
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This document provides detailed protocols for the preparation of Ponceau MX-containing

solutions and their application in Masson's trichrome staining.

Chemical Properties of Ponceau MX
A summary of the key chemical properties of Ponceau MX is provided in the table below.

Property Value

Synonyms
Ponceau 2R, Xylidine Ponceau, Acid Red 26,

C.I. 16150

Molecular Formula C₁₈H₁₄N₂Na₂O₇S₂

Molecular Weight 480.42 g/mol [1]

Appearance Red powder

Solubility Readily soluble in water[1]

Preparation of Ponceau MX - Acid Fuchsin Staining
Solution for Masson's Trichrome
The Ponceau MX - Acid Fuchsin solution is a critical component of the Masson's trichrome

stain, responsible for the red staining of cytoplasmic elements. Several variations of this

solution exist. The following table summarizes some common formulations.

Formulation
Ponceau MX
(Ponceau 2R)

Acid Fuchsin
Glacial Acetic
Acid

Distilled Water

Variant 1[1] 0.5 g 0.5 g 1.0 mL 100 mL

Variant 2[6] 0.65 g 0.35 g 1.0 mL 100 mL

Variant 3[6] 1.0 g - 1.0 mL 100 mL

Variant 4[6] 1.0 g 1.0 g 1.0 mL 100 mL
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Experimental Protocol: Preparation of Ponceau MX -
Acid Fuchsin Solution (Variant 1)
This protocol describes the preparation of 100 mL of a commonly used Ponceau MX - Acid

Fuchsin staining solution.

Materials:

Ponceau MX (Ponceau 2R, Acid Red 26) powder

Acid Fuchsin powder

Glacial Acetic Acid

Distilled or deionized water

100 mL graduated cylinder

150 mL glass beaker

Magnetic stirrer and stir bar

Weighing paper/boat

Analytical balance

Storage bottle

Procedure:

Measure Water: Using a graduated cylinder, measure 100 mL of distilled or deionized water

and pour it into a 150 mL glass beaker.

Add Stir Bar: Place a magnetic stir bar into the beaker and place the beaker on a magnetic

stirrer.

Weigh Dyes: Carefully weigh out 0.5 g of Ponceau MX powder and 0.5 g of Acid Fuchsin

powder.
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Dissolve Dyes: While the water is stirring, slowly add the weighed Ponceau MX and Acid

Fuchsin powders to the beaker. Continue stirring until the dyes are completely dissolved.

Add Acetic Acid: Once the dyes are fully dissolved, add 1.0 mL of glacial acetic acid to the

solution.

Mix Thoroughly: Allow the solution to mix for an additional 5-10 minutes to ensure

homogeneity.

Store Solution: Transfer the prepared solution to a clearly labeled storage bottle. Store at

room temperature.

Experimental Protocol: Masson's Trichrome
Staining
This protocol provides a comprehensive workflow for performing Masson's trichrome staining

on paraffin-embedded tissue sections using the prepared Ponceau MX - Acid Fuchsin solution.

Reagents:

Bouin's Solution (optional, for mordanting)

Weigert's Iron Hematoxylin (Working Solution)

Ponceau MX - Acid Fuchsin Solution

Phosphomolybdic-Phosphotungstic Acid Solution (5% of each)

Aniline Blue Solution (2.5% in 2% acetic acid)

1% Acetic Acid Solution

Ethanol (70%, 95%, and 100%)

Xylene

Resinous mounting medium
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Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Rinse slides in 70% ethanol for 3 minutes.

Rinse slides in running tap water.

Mordanting (Optional but Recommended for Formalin-Fixed Tissues):

Place slides in Bouin's solution at 56-60°C for 1 hour, or at room temperature overnight.

Wash slides in running tap water for 5-10 minutes to remove the yellow color.

Nuclear Staining:

Stain slides in Weigert's iron hematoxylin working solution for 10 minutes.

Rinse slides in running warm tap water for 10 minutes.

Wash in distilled water.

Cytoplasmic Staining:

Stain slides in the prepared Ponceau MX - Acid Fuchsin solution for 10-15 minutes.

Wash in distilled water.

Differentiation:

Differentiate slides in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes,

or until the collagen is no longer red.
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Collagen Staining:

Without rinsing, transfer the slides directly to the Aniline Blue solution and stain for 5-10

minutes.

Rinse briefly in distilled water.

Final Differentiation:

Differentiate in 1% acetic acid solution for 2-5 minutes.

Wash in distilled water.

Dehydration and Mounting:

Dehydrate the slides quickly through 95% ethanol, followed by two changes of absolute

ethanol.

Clear the slides in two to three changes of xylene.

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, Keratin, Muscle Fibers: Red

Collagen: Blue

Diagrams
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Solution Preparation Staining Protocol

Weigh Ponceau MX and Acid Fuchsin

Dissolve in Distilled Water with Stirring

Add Glacial Acetic Acid

Mix Thoroughly and Store

Deparaffinize and Rehydrate Tissue Sections

Mordant in Bouin's Solution (Optional)

Stain Nuclei with Weigert's Hematoxylin

Stain Cytoplasm with Ponceau MX - Acid Fuchsin

Differentiate with Phosphomolybdic-Phosphotungstic Acid

Stain Collagen with Aniline Blue

Differentiate with Acetic Acid

Dehydrate, Clear, and Mount
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Caption: Workflow for the preparation of Ponceau MX solution and its use in Masson's

Trichrome staining.

Ponceau MX (Acid Red 26)

Ponceau MX - Acid Fuchsin Staining Solution

Acid Fuchsin Acetic Acid Distilled Water

Cytoplasm (Red) Muscle (Red) Keratin (Red)

Click to download full resolution via product page

Caption: Logical relationship of components for the Ponceau MX - Acid Fuchsin staining

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Ponceau MX Solution for Histological
Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216454#how-to-prepare-ponceau-mx-solution-for-
staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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